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Compound of Interest

3-Chloro-2-fluorobenzenesulfonyl!
Compound Name:
chloride

cat. No.: B1362312

Technical Overview of 3-Chloro-2-
fluorobenzenesulfonyl chloride

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical summary of 3-Chloro-2-fluorobenzenesulfonyl
chloride, a key intermediate in pharmaceutical and chemical synthesis. The information is
compiled from various chemical suppliers and databases.

Chemical Identity and Properties
CAS Number: 351003-48-0[1][2][3]

Molecular Formula: CeH3Cl2FO2S[1][2][3]
Molecular Weight: 229.06 g/mol [1][2]

This compound is a halogenated aromatic sulfonyl chloride, which is utilized as a building block
in organic synthesis. It is recognized for its role as a pharmaceutical intermediate.[2] The
substance typically appears as a colorless to light orange or yellow clear liquid.[2]

Physicochemical Data
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A summary of the key physical and chemical properties of 3-Chloro-2-fluorobenzenesulfonyl
chloride is presented in the table below for easy reference and comparison.

Property Value Reference
Density 1.584 g/mL at 25 °C [1][2][4]
Boiling Point 287 °C [21[4]
Refractive Index n20/D 1.5540 [11[2][4]
Flash Point >230 °F (>110 °C) - closed cup  [1][4]
Solubility Hydrolyzes in water [2][4]

Purity Typically >97% or >98% [1]

Safety and Handling

3-Chloro-2-fluorobenzenesulfonyl chloride is classified as a corrosive substance.[1][2] It is
known to cause severe skin burns and eye damage.[1] The material is also sensitive to
moisture.[2]

Hazard Statements:

e H290: May be corrosive to metals.

e H314: Causes severe skin burns and eye damage.[1]
Precautionary Measures:

e |tis recommended to wear protective gloves, clothing, eye, and face protection when
handling this chemical.[1]

o Store under an inert gas, such as nitrogen or argon, at temperatures between 2-8°C.[2]
 In case of spillage, it should be absorbed to prevent material damage.

Note on Advanced Technical Data:Detailed experimental protocols for the synthesis or use of 3-
Chloro-2-fluorobenzenesulfonyl chloride, as well as specific signaling pathway diagrams
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involving this compound, are not publicly available in general chemical databases. Such
information is typically found in specialized scientific literature or proprietary research and is
beyond the scope of this general technical summary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-F-2-BAHBER 97% | Sigma-Aldrich [sigmaaldrich.com]

2. 3-CHLORO-2-FLUOROBENZENESULFONYL CHLORIDE CAS#: 351003-48-0
[amp.chemicalbook.com]

e 3. 3-Chloro-2-fluorobenzenesulfonyl Chloride 98.0+%, TCI America™ | Fisher Scientific
[fishersci.ca]

e 4. chembk.com [chembk.com]

 To cite this document: BenchChem. [3-Chloro-2-fluorobenzenesulfonyl chloride CAS number
and properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1362312#3-chloro-2-fluorobenzenesulfonyl-chloride-
cas-number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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